3-[[2,5-Dimethyl-6-[4-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)piperidin-1-yl]pyrimidin-4-yl]amino]-2-[(4-methoxyphenyl)sulfonylamino]propanoic acid

• Molecular Formula: C29H37N7O5S
• Molecular Weight: 595.7 g/mol
• IUPAC Name: 3-[[2,5-dimethyl-6-[4-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)piperidin-1-yl]pyrimidin-4-yl]amino]-2-[(4-methoxyphenyl)sulfonylamino]propanoic acid
• InChI: InChI=1S/C29H37N7O5S/c1-18-26(31-17-25(29(37)38)35-42(39,40)23-9-7-22(41-3)8-10-23)32-19(2)33-28(18)36-15-12-20(13-16-36)24-11-6-21-5-4-14-30-27(21)34-24/h6-11,20,25,35H,4-5,12-17H2,1-3H3,(H,30,34)(H,37,38)(H,31,32,33)
• InChI Key: CXHCNOMGODVIKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1N2CCC(CC2)C3=NC4=C(CCCN4)C=C3)C)NCC(C(=O)O)NS(=O)(=O)C5=CC=C(C=C5)OC

Description

The compound 3-[[2,5-Dimethyl-6-[4-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)piperidin-1-yl]pyrimidin-4-yl]amino]-2-[(4-methoxyphenyl)sulfonylamino]propanoic acid (hereafter referred to as the "target compound") is a structurally complex molecule featuring:

• A pyrimidine core with 2,5-dimethyl and 6-piperidinyl substitutions.
• A tetrahydro-1,8-naphthyridine moiety fused to the piperidine ring.
• A 4-methoxyphenyl sulfonylamino group and a propanoic acid side chain.

Comparison with Similar Compounds

2-[1-(4-Methoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine

Key Features :

• Contains a 1,8-naphthyridine core linked to a piperidine-sulfonyl group.
• Lacks the pyrimidine and propanoic acid moieties present in the target compound.

Property	Target Compound	2-[1-(4-Methoxybenzenesulfonyl)piperidin-4-yl]-1,8-naphthyridine
Molecular Formula	C28H34N6O5S	C20H21N3O3S
Molecular Weight	566.7 g/mol	383.5 g/mol
Key Functional Groups	Propanoic acid, pyrimidine	Sulfonyl, piperidine
Potential Activity	ACE/kinase inhibition	Unspecified (likely naphthyridine-mediated bioactivity)

Analysis: The target compound’s additional pyrimidine and propanoic acid groups may enhance binding affinity to enzymes like ACE, whereas the simpler structure of the compared compound may favor pharmacokinetic properties like solubility .

Methiapril

Key Features :

• A known ACE inhibitor with a pipecolinic acid backbone and sulfanyl group .
• Structurally distinct due to the absence of naphthyridine and pyrimidine rings.

Property	Target Compound	Methiapril
Stereochemistry	Not specified	(2S,6S)-configuration critical for activity
Synthesis Complexity	High (multiple heterocycles)	Moderate (requires stereoselective synthesis)
Bioactivity	Hypothesized ACE inhibition	Clinically validated ACE inhibition

Analysis: While methiapril is a proven therapeutic, the target compound’s naphthyridine-pyrimidine scaffold could offer novel binding interactions, albeit with increased synthetic complexity .

2-({5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)propanoic Acid

Key Features :

• Shares a propanoic acid chain and sulfanyl group but replaces naphthyridine with a thienopyrimidine core .

Property	Target Compound	2-({5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)propanoic Acid
Core Structure	Pyrimidine-naphthyridine	Thienopyrimidine
Sulfur Group	Sulfonylamino	Sulfanyl
Reported Activity	Not yet reported	Anticancer, anti-inflammatory

Analysis: The sulfonylamino group in the target compound may improve oxidative stability compared to the sulfanyl group, but the thienopyrimidine core in the analog demonstrates proven anticancer activity, suggesting avenues for testing the target compound in similar assays .

Structural and Functional Insights

• Naphthyridine vs. Thienopyrimidine: The 1,8-naphthyridine in the target compound may facilitate DNA intercalation or kinase inhibition, whereas thienopyrimidines are associated with metabolic enzyme modulation .
• Sulfonylamino vs.
• Propanoic Acid Side Chain: This moiety is critical for ACE inhibition in drugs like methiapril, suggesting the target compound could share this mechanism .